Cas no 69504-74-1 (4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-)
69504-74-1 structure
Product Name:4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-
CAS No:69504-74-1
MF:C16H14N2O3
MW:282.293963909149
CID:509475
PubChem ID:325908
Update Time:2025-04-19
4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-
- (3E)-6,7-dimethoxy-3-(1H-pyridin-2-ylidene)isoquinolin-4-one
- 69504-74-1
- NSC-295497
- DTXSID00989462
- 6,7-Dimethoxy-3-(pyridin-2-yl)isoquinolin-4-ol
- NSC295497
-
- Inchi: 1S/C16H14N2O3/c1-20-13-7-10-9-18-15(12-5-3-4-6-17-12)16(19)11(10)8-14(13)21-2/h3-9,19H,1-2H3
- InChI Key: RALBMKFVMKRAIB-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2=CN=C(C3C=CC=CN=3)C(=C2C=1)O)OC
Computed Properties
- Exact Mass: 282.10052
- Monoisotopic Mass: 282.100442
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.9
- XLogP3: 2.3
Experimental Properties
- Density: 1.26
- Boiling Point: 500°C at 760 mmHg
- Flash Point: 256.2°C
- Refractive Index: 1.618
- PSA: 59.92
4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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